Cas no 1378600-57-7 (3-(2-chloro-5-fluorophenoxy)propanenitrile)

• Product Name: 3-(2-chloro-5-fluorophenoxy)propanenitrile
• CAS No: 1378600-57-7
• MF: C₉H₇ClFNO
• MW: 199.609384775162
• MDL: MFCD18911452
• CID: 5179521
• Update Time: 2026-03-05

3-(2-chloro-5-fluorophenoxy)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-5-fluorophenoxy)propanenitrile
• Propanenitrile, 3-(2-chloro-5-fluorophenoxy)-

• MDL： MFCD18911452
• Inchi： 1S/C9H7ClFNO/c10-8-3-2-7(11)6-9(8)13-5-1-4-12/h2-3,6H,1,5H2
• InChI Key： BMAYPTYBFIWMOJ-UHFFFAOYSA-N
• SMILES： C(#N)CCOC1=CC(F)=CC=C1Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Additional information on 3-(2-chloro-5-fluorophenoxy)propanenitrile

3-(2-Chloro-5-Fluorophenoxy)Propanenitrile (CAS No. 1378600-57-7): A Versatile Platform for Pharmaceutical Innovation

3-(2-Chloro-5-Fluorophenoxy)propanenitrile, with the systematic chemical name 3-(2-chloro-5-fluorophenoxy)propanenitrile and the CAS number 1378600-57-7, represents a critical intermediate in the development of novel therapeutics. This compound is characterized by its unique molecular framework, which combines a nitrile group with a chloro-fluoro-phenyl substituent. Recent studies have highlighted its potential as a scaffold for designing molecules with enhanced biological activity and improved pharmacokinetic profiles. The 2-chloro-5-fluorophenoxy moiety plays a pivotal role in modulating receptor interactions, while the propanenitrile backbone provides structural rigidity and metabolic stability.

Advancements in medicinal chemistry have underscored the importance of 3-(2-chloro-5-fluorophenoxy)propanenitrile in the synthesis of compounds targeting specific pathways, such as the MAPK signaling cascade. A 2022 study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against ERK1/2 kinases, which are implicated in cancer progression. The fluoro and chloro substituents at the phenyl ring enhance the compound's lipophilicity, enabling better cellular penetration and prolonged bioavailability.

Research published in Organic & Biomolecular Chemistry (2023) explored the synthetic utility of 3-(2-chloro-5-fluorophenoxy)propanenitrile as a building block for creating diverse pharmacophores. The compound's reactivity with nucleophiles, such as amines and thiols, allows for the rapid assembly of complex molecules with tailored functionalities. This adaptability has been leveraged in the development of anti-inflammatory agents and antimicrobial compounds, where the nitrile group serves as a versatile handle for further functionalization.

The 2-chloro-5-fluorophenoxy fragment has also been linked to enhanced metabolic stability in vivo. A 2023 review in Bioorganic & Medicinal Chemistry Letters emphasized that the fluoro substituent reduces the likelihood of hydrolytic degradation, while the chloro group contributes to favorable protein binding properties. These characteristics make 3-(2-chloro-5-fluorophenoxy)propanenitrile a preferred scaffold for drug candidates targeting chronic diseases, such as neurodegenerative disorders and cardiovascular conditions.

Recent computational studies have further validated the therapeutic potential of this compound. A 2024 paper in Computational and Structural Chemistry used molecular dynamics simulations to predict the binding affinity of 3-(2-chloro-5-fluorophenoxy)propanenitrile derivatives to ATP-binding cassette transporters. The results suggested that the nitrile group could act as a hydrogen bond acceptor, enhancing interactions with target proteins. This finding has significant implications for the design of drug delivery systems and targeted therapies.

Environmental and synthetic considerations have also driven research into the 3-(2-chloro-5-fluorophenoxy)propanenitrile platform. A 2023 article in Green Chemistry highlighted the use of catalytic methods to synthesize this compound with minimal waste generation. The fluoro and chloro substituents are known to improve the compound's solubility in aqueous environments, which is critical for industrial-scale production. This aligns with the growing emphasis on sustainable chemistry practices in pharmaceutical manufacturing.

The 2-chloro-5-fluorophenoxy group has also been explored for its role in modulating enzyme activity. A 2022 study in ACS Chemical Biology demonstrated that derivatives of 3-(2-chloro-5-fluorophenoxy)propanenitrile could selectively inhibit cytochrome P450 enzymes, which are involved in drug metabolism. This property is particularly valuable in the development of prodrugs that release active molecules at specific sites in the body.

Recent advancements in 3-(2-chloro-5-fluorophenoxy)propanenitrile synthesis have focused on improving reaction efficiency and reducing side products. A 2024 methodology published in Organic Process Research & Development described a one-pot synthesis route that combines nitrile formation and aryl halide coupling steps. This approach not only streamlines the synthesis but also enhances the scalability of the process, which is essential for transitioning from laboratory research to industrial applications.

Structural modifications to the 3-(2-chloro-5-fluorophenoxy)propanenitrile core have also been investigated for their impact on drug resistance. A 2023 study in Antimicrobial Agents and Chemotherapy found that substituting the fluoro group with a methyl group increased the compound's ability to penetrate bacterial cell membranes. This finding suggests that 3-(2-chloro-5-fluorophenoxy)propanenitrile derivatives could be optimized for combating multidrug-resistant pathogens.

Finally, the 2-chloro-5-fluorophenoxy moiety has been linked to anti-cancer properties through its interactions with apoptotic pathways. A 2024 preclinical study in Cancer Research showed that 3-(2-chloro-5-fluorophenoxy)propanenitrile derivatives could induce mitochondrial dysfunction in cancer cells, leading to programmed cell death. These findings highlight the compound's potential as a lead structure for developing targeted therapies in oncology.